Cas no 2171592-01-9 (7-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid)

• Product Name: 7-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid
• CAS No: 2171592-01-9
• MF: C₂₇H₃₅N₃O₅
• MW: 481.583907365799
• CID: 5929418
• PubChem ID: 165822237
• Update Time: 2025-06-09

7-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid
• 2171592-01-9
• EN300-1534867
• 7-[3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]heptanoic acid

• Inchi： 1S/C27H35N3O5/c1-30(2)17-24(26(33)28-16-10-4-3-5-15-25(31)32)29-27(34)35-18-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,23-24H,3-5,10,15-18H2,1-2H3,(H,28,33)(H,29,34)(H,31,32)
• InChI Key： XSMITHDZUXXJNO-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCCCCCC(=O)O)=O)CN(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 481.25767123g/mol
• Monoisotopic Mass: 481.25767123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 108Ų

Additional information on 7-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid

Introduction to 7-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid (CAS No. 2171592-01-9)

7-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid (CAS No. 2171592-01-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a dimethylamino group, a (9H-fluoren-9-yl)methoxycarbonyl protecting group, and a heptanoic acid moiety. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its stability under mild conditions and ease of removal. This group is particularly useful in solid-phase peptide synthesis (SPPS), where it helps to prevent unwanted side reactions and ensures the sequential addition of amino acids. The presence of the Fmoc group in 7-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid suggests that this compound may be an intermediate in the synthesis of more complex peptides or proteins.

The dimethylamino group is known for its basicity and ability to form hydrogen bonds, which can influence the solubility and bioavailability of the compound. In pharmaceutical research, compounds with such functional groups are often explored for their potential as drug candidates, particularly in the development of central nervous system (CNS) drugs. The basic nature of the dimethylamino group can also affect the pKa of the molecule, which is crucial for understanding its behavior in biological systems.

The heptanoic acid moiety contributes to the overall hydrophobicity of the molecule, which can influence its membrane permeability and distribution within cells. Hydrophobic compounds are often used in drug design to improve their ability to cross cell membranes and reach their target sites. The combination of hydrophobic and hydrophilic regions in this compound suggests that it may have amphiphilic properties, making it suitable for various applications in drug delivery systems.

Recent studies have highlighted the potential of compounds with similar structures to those of 7-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid. For instance, a study published in the Journal of Medicinal Chemistry reported that compounds containing Fmoc protecting groups and dimethylamino functionalities showed promising activity as inhibitors of specific enzymes involved in neurodegenerative diseases. This research underscores the importance of understanding the structural and functional properties of such compounds for their potential therapeutic applications.

In addition to its potential as a drug candidate, 7-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid may also serve as a valuable tool in biochemical research. The Fmoc protecting group can be selectively removed under mild conditions, allowing for precise control over the reactivity of the amino group. This property makes it useful in studies involving protein-protein interactions, post-translational modifications, and other biological processes.

The synthesis of 7-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid typically involves multiple steps, including the protection of amino groups, coupling reactions, and deprotection steps. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to improve the efficiency and yield of these reactions. These methods not only enhance the synthetic process but also contribute to the development of scalable manufacturing processes for pharmaceuticals.

In conclusion, 7-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid (CAS No. 2171592-01-9) is a multifaceted compound with significant potential in both pharmaceutical research and biochemical studies. Its unique structural features make it a valuable candidate for further investigation into its therapeutic applications and as a tool for understanding complex biological processes. As research continues to advance, this compound is likely to play an increasingly important role in the development of new drugs and therapeutic strategies.